Cas no 61190-01-0 (Ethanamine, 2,2-dipropoxy-)

• Product Name: Ethanamine, 2,2-dipropoxy-
• CAS No: 61190-01-0
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 489164
• PubChem ID: 19069524
• Update Time: 2025-04-19

Ethanamine, 2,2-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2,2-dipropoxy-
• 2,2-dipropoxyethanamine
• DTXSID10597794
• RBOISHVIGCCJEU-UHFFFAOYSA-N
• 61190-01-0
• 2,2-Dipropoxyethan-1-amine
• 2,2-Dipropoxyethylamine
• SCHEMBL6574977

• Inchi： 1S/C8H19NO2/c1-3-5-10-8(7-9)11-6-4-2/h8H,3-7,9H2,1-2H3
• InChI Key： RBOISHVIGCCJEU-UHFFFAOYSA-N
• SMILES： O(CCC)C(CN)OCCC

Computed Properties

• Exact Mass: 161.14167
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48